Cas no 704883-52-3 (1H-Pyrrolo[2,1-c][1,4]oxazine,hexahydro-4-methyl-, (4S,8aS)-)

• Product Name: 1H-Pyrrolo[2,1-c][1,4]oxazine,hexahydro-4-methyl-, (4S,8aS)-
• CAS No: 704883-52-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 557408
• PubChem ID: 75089140
• Update Time: 2025-04-19

1H-Pyrrolo[2,1-c][1,4]oxazine,hexahydro-4-methyl-, (4S,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,1-c][1,4]oxazine,hexahydro-4-methyl-, (4S,8aS)-
• (4S,8aS)-4-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine
• 1H-Pyrrolo[2,1-c][1,4]oxazine,hexahydro-4-methyl-,(4S,8aS)-(9CI)
• (4S,8aS)-4-Methylhexahydro-1H-pyrrolo[2,1-c][1,4]oxazine
• LogP
• 704883-52-3

• Inchi： 1S/C8H15NO/c1-7-5-10-6-8-3-2-4-9(7)8/h7-8H,2-6H2,1H3
• InChI Key： GHKIRYIQADNQPH-UHFFFAOYSA-N
• SMILES： O1CC(C)N2CCCC2C1

Computed Properties

• Exact Mass: 141.115
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.02
• Boiling Point: 190.4°C at 760 mmHg
• Flash Point: 53.5°C
• Refractive Index: 1.501